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Compound of Interest

Compound Name: 1,1,2,2,3-Pentachloropropane

CAS No.: 16714-68-4

Cat. No.: B100383

Get Quote

Use this section for immediate reference in the event of a spill or exposure.
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Scenario Immediate Action Protocol

Small Spill (< 50 mL)

1. Evacuate the immediate 10 ft radius. 2.

Ventilate: Open fume hood sashes to max safe

height; open windows if applicable.[1] 3. PPE:

Double nitrile gloves (0.11 mm min) or Viton®

gloves; safety goggles; lab coat.[1] 4. Absorb:

Use vermiculite or sand.[1][2] DO NOT use

paper towels (combustible).[1] 5. Collect: Sweep

into a wide-mouth jar labeled "Hazardous Waste

- Debris".[1]

Large Spill (> 50 mL)

1. Evacuate the laboratory immediately. 2.

Secure: Close doors and post "DO NOT

ENTER" signage.[1] 3. Notify: Call

EHS/Security. Do not attempt cleanup without

SCBA (Self-Contained Breathing Apparatus)

due to respiratory toxicity.[1]

Skin Contact

Wash immediately with soap and water for 15

minutes.[1][3] Remove contaminated clothing.[1]

[2][4][5][6][7] Isolate clothing in a bag as

hazardous waste.[1]

Fire

Class B Extinguisher (CO₂ or Dry Chemical).[1]

[3][4] WARNING: Combustion produces

Hydrogen Chloride (HCl) and Phosgene gas.[1]

Evacuate upwind.

Part 2: Chemical Profile & Hazard Identification
Understanding the specific physicochemical properties of 1,1,2,2,3-Pentachloropropane (CAS

15104-61-7) is critical for selecting the correct waste stream.[1][3]

Physicochemical Data Table
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Property Value Operational Implication

Flash Point 72.3°C (162°F)

Combustible Liquid (Class

IIIA). While not highly

flammable like acetone, it will

burn.[1][3] Keep away from

heat sources.

Density ~1.667 g/cm³

Heavy Liquid. It will sink in

water.[1][3] Do not attempt to

dilute/flush down drains; it will

settle in P-traps and corrode

plumbing.[1]

Solubility Negligible in water

Bioaccumulative. Strict

prohibition on drain disposal.

[1][3]

Reactivity Stable

Incompatible with Strong

Bases & Oxidizers. Contact

with strong bases (NaOH) can

induce dehydrohalogenation,

releasing toxic vapors.[1][3]

The "Why" Behind the Protocol
Unlike standard organic solvents, 1,1,2,2,3-pentachloropropane is a highly chlorinated

alkane.[1]

Toxicity: It is classified as acutely toxic (Oral) and a respiratory irritant.[1]

Destruction Method: It cannot be simply used as fuel in cement kilns (common for non-

halogenated solvents) without scrubbing, as burning generates significant hydrochloric acid

(HCl).[1] Therefore, it must be segregated into the "Halogenated" waste stream to ensure it

is routed to a specialized high-temperature incinerator with acid gas scrubbing.[1]

Part 3: Disposal Workflow & Segregation
Core Directive: The "Halogenated" Rule
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In almost all institutional settings, 1,1,2,2,3-Pentachloropropane must be managed as

Halogenated Solvent Waste.[1]

RCRA Status: While not explicitly P-listed, it exhibits toxicity characteristics and is a

halogenated organic.[1]

Segregation Rule: Never mix with "Non-Halogenated" waste (e.g., Acetone, Ethanol).[1]

Mixing these increases disposal costs by ~300% and complicates the incineration process.

Step-by-Step Disposal Protocol
1. Container Selection

Material: High-Density Polyethylene (HDPE) or Glass (Amber).[1]

Avoid: Metal cans (unless lined), as potential HCl formation from hydrolysis can corrode the

metal over time.[1]

Cap: Vented caps are recommended if the waste is mixed with other reagents that might off-

gas, but standard screw caps are acceptable for pure solvent.[1]

2. Labeling Requirements Every container must be labeled before the first drop of waste is

added.[8]

Primary Identifier: "HAZARDOUS WASTE"

Contents: "1,1,2,2,3-Pentachloropropane" (Do not use abbreviations).[1][6]

Hazard Checkbox: [x] Toxic, [x] Combustible, [x] Halogenated.[1]

3. Satellite Accumulation Area (SAA)

Store the container in a secondary containment tray (polypropylene) inside a fume hood or a

vented safety cabinet.

Limit: Do not exceed 55 gallons (or 1 quart for acutely hazardous waste, though this specific

chemical usually falls under the 55-gallon general limit).[1]
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Part 4: Visualized Workflows
Figure 1: Waste Segregation Decision Tree
This logic gate ensures the chemical ends up in the correct destruction stream.

Waste Generation:
1,1,2,2,3-Pentachloropropane

Is it mixed with other chemicals?

Are the other chemicals
Acids or Oxidizers?

Yes

Stream A: Halogenated Solvent Waste
(Standard)

No (Pure)

No (Solvents only)

Stream B: High Hazard/Reactive Waste
(Requires Special Handling)

Yes

Click to download full resolution via product page

Caption: Figure 1. Segregation logic to prevent incompatibility reactions and ensure regulatory

compliance.

Figure 2: Spill Response & Disposal Workflow
Operational steps from spill to final disposal.

Spill Detected Assess Volume
(<50mL vs >50mL)

Small Spill:
Absorb with Vermiculite<50 mL

Large Spill:
Evacuate & Call EHS

>50 mL

Seal in Hazardous
Waste Bag/Jar

Request EHS PickupProfessional Cleanup

Label: 'Debris Contaminated
with Pentachloropropane'
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Caption: Figure 2. Operational workflow for managing spills and solid waste debris.

Part 5: Professional Destruction (The End Game)
Once the waste leaves your laboratory, it is transferred to a TSDF (Treatment, Storage, and

Disposal Facility).[1] It is critical to understand this downstream process to justify the upstream

segregation.[1]

Transport: The waste is transported under DOT regulations, likely classified as UN 2810,

Toxic, liquids, organic, n.o.s. (1,1,2,2,3-Pentachloropropane).[1]

Incineration: The liquid is injected into a rotary kiln incinerator operating at >1000°C.

Scrubbing: Because the molecule contains five chlorine atoms, combustion releases

massive amounts of HCl.[1] The incinerator exhaust passes through a caustic scrubber

(sodium hydroxide spray) to neutralize the acid gas before release.

Note: If you incorrectly place this in "Non-Halogenated" waste, it may be sent to a fuel-

blending facility (e.g., cement kiln) that lacks these scrubbers, leading to illegal emissions

and potential fines for your organization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,1,2,3,3-Pentachloropropane | C3H3Cl5 | CID 27027 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

4. fishersci.com [fishersci.com]

5. spectrumchemical.com [spectrumchemical.com]

6. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

7. echemi.com [echemi.com]

8. braun.matse.illinois.edu [braun.matse.illinois.edu]

To cite this document: BenchChem. [Part 1: Emergency Action & Immediate Safety (The
"Crash Card")]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100383/docs#part-1-emergency-action-immediate-
safety-the-crash-card]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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